3-(4-Chlorophenyl)-1-(furan-2-yl)-2-(quinolin-8-ylsulfanyl)propan-1-one
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Overview
Description
- The compound’s structure consists of a furan ring, a quinoline ring, and a chlorophenyl group attached to a propanone backbone.
- Its systematic IUPAC name reflects its substituents and connectivity: this compound.
3-(4-Chlorophenyl)-1-(furan-2-yl)-2-(quinolin-8-ylsulfanyl)propan-1-one: , belongs to the class of organic compounds called . Chalcones are intermediates in the biosynthesis of flavonoids and exhibit diverse biological activities.
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Scientific Research Applications
Chemistry: CQFP serves as a versatile intermediate for the synthesis of other compounds due to its unique structure.
Biology and Medicine: Researchers explore its potential as an antitumor, anti-inflammatory, and antioxidant agent.
Industry: Limited industrial applications, but it may find use in pharmaceutical research.
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Properties
Molecular Formula |
C22H16ClNO2S |
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Molecular Weight |
393.9 g/mol |
IUPAC Name |
3-(4-chlorophenyl)-1-(furan-2-yl)-2-quinolin-8-ylsulfanylpropan-1-one |
InChI |
InChI=1S/C22H16ClNO2S/c23-17-10-8-15(9-11-17)14-20(22(25)18-6-3-13-26-18)27-19-7-1-4-16-5-2-12-24-21(16)19/h1-13,20H,14H2 |
InChI Key |
JVXNQPDUYSMDFG-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC2=C(C(=C1)SC(CC3=CC=C(C=C3)Cl)C(=O)C4=CC=CO4)N=CC=C2 |
Origin of Product |
United States |
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